Cas no 1322605-01-5 (methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 1322605-01-5
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5168604
• Update Time: 2025-05-25

methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(tert-butyl)-1-phenyl-1H-pyrazole-3-carboxylate
• methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate
• methyl 5-tert-butyl-1-phenylpyrazole-3-carboxylate
• Methyl5-(tert-butyl)-1-phenyl-1H-pyrazole-3-carboxylate
• BBL029039
• STL241724
• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-1-phenyl-, methyl ester
• 5-tert-Butyl-1-phenyl-1H-pyrazole-3-carboxylic acid methyl ester

• Inchi： 1S/C15H18N2O2/c1-15(2,3)13-10-12(14(18)19-4)16-17(13)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key： VCFCBBMQBIPCGL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)(C)C)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 367.1±30.0 °C at 760 mmHg
• Flash Point: 175.8±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate

Methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate, with the CAS number 1322605-01-5, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with substituents that enhance its stability and reactivity. The methyl ester group and the tert-butyl substituent play pivotal roles in modulating the compound's physicochemical properties, making it suitable for a wide range of applications.

The synthesis of methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields. The pyrazole ring is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable scaffold in drug design.

One of the most notable applications of this compound is in the development of bioactive molecules. Researchers have explored its potential as a lead compound in anti-inflammatory and anticancer drug discovery. The phenyl group attached to the pyrazole ring contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the tert-butyl group enhances the compound's stability, reducing degradation in biological systems.

In the agrochemical sector, methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate has shown promise as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a potential candidate for sustainable agricultural practices. Recent studies have also highlighted its role in enhancing crop resilience against environmental stressors such as drought and temperature fluctuations.

The structural versatility of this compound extends to its use in materials science, particularly in the development of advanced polymers and coatings. The carboxylate group can undergo polymerization reactions, leading to materials with improved mechanical properties and thermal stability. This has opened new avenues for its application in industries ranging from electronics to automotive manufacturing.

From a research perspective, methyl 5-tert-butyl-1-phenyl-1H-pyrazole-3-carboxylate serves as a valuable tool for studying molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal candidate for designing self-assembling systems and molecular sensors.

In conclusion, methyl 5-tert-butyl-1 phenyl 1H pyrazole 3 carboxylate (CAS No: 1322605 01 5) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations.